(1,4-Dioxan-2-yl)methanamine hydrochloride

• IUPAC Name: 1,4-dioxan-2-ylmethanamine;hydrochloride
• InChI: InChI=1S/C5H11NO2.ClH/c6-3-5-4-7-1-2-8-5;/h5H,1-4,6H2;1H
• InChI Key: LPQNAKGJOGYMDZ-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CO1)CN.Cl
• Molecular Formula: C5H12ClNO2
• Molecular Weight: 153.61 g/mol
• CAS RN: 1185156-19-7

Description

“(1,4-Dioxan-2-yl)methanamine hydrochloride” is an organic compound with the molecular formula C5H12ClNO2. It is also known as “®- (1,4-dioxan-2-yl)methanamine hydrochloride” and has a molecular weight of 153.61.

Molecular Structure Analysis

The InChI code for “(1,4-Dioxan-2-yl)methanamine hydrochloride” is 1S/C5H11NO2.ClH/c6-3-5-4-7-1-2-8-5;/h5H,1-4,6H2;1H/t5-;/m1./s1. This indicates that the compound contains a 1,4-dioxane ring and a methylamine group.

Physical And Chemical Properties Analysis

“(1,4-Dioxan-2-yl)methanamine hydrochloride” is a solid at room temperature. It has a molecular weight of 153.61. More specific physical and chemical properties such as melting point, boiling point, and density are not available in the search results.

Scientific Research Applications

Environmental Contamination and Remediation Efforts

(1,4-Dioxan-2-yl)methanamine hydrochloride, by virtue of its structural similarity to 1,4-dioxane, has garnered attention due to 1,4-dioxane's widespread contamination of drinking water supplies and its classification as a probable human carcinogen. Remediation efforts for 1,4-dioxane have proven challenging, indicating a need for alternative approaches for compounds of similar structure and behavior (Godri Pollitt et al., 2019).

Mechanistic Insights into Chemical Reactions

Research on the chemical behavior of compounds related to (1,4-Dioxan-2-yl)methanamine hydrochloride, such as studies on lignin model compounds containing 1,4-dioxane units, provides insights into the mechanisms of β-O-4 bond cleavage during acidolysis. These findings have implications for understanding the chemical reactivity and potential environmental transformation processes of related compounds (Yokoyama, 2015).

Toxicological Concerns and Human Health Implications

The toxicological profile of (1,4-Dioxan-2-yl)methanamine hydrochloride can be inferred from studies on dioxins, which share structural similarities. For instance, dioxins' role as endocrine disruptors and carcinogens underscores the importance of assessing similar health impacts for related compounds. Research indicates that exposure to such contaminants, even at low levels, can have significant health effects, emphasizing the need for comprehensive risk assessments and mitigation strategies (Birnbaum, Staskal, & Diliberto, 2003).

Multigenerational and Transgenerational Effects

Emerging research on the multigenerational and transgenerational effects of environmental contaminants, including dioxins and potentially related compounds, highlights the complex and long-term implications of exposure. Studies suggest that paternal exposure can affect the reproductive outcomes in subsequent generations, with epigenetic alterations being a key mechanism of action (Viluksela & Pohjanvirta, 2019).

Safety and Hazards

“(1,4-Dioxan-2-yl)methanamine hydrochloride” is associated with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).